Natural Pigments
Natural pigments are derived from natural sources such as plants, animals, and minerals. They offer a safe and sustainable alternative to synthetic dyes in various applications like food coloring, cosmetics, pharmaceuticals, and textiles. These pigments not only provide vibrant colors but also impart additional nutritional benefits due to their natural components. For instance, chlorophyll extracted from spinach provides rich green hues while being rich in iron. Natural pigments are highly valued for their stability under different pH conditions and heat resistance, making them suitable for a wide range of products. They are increasingly preferred by consumers who seek organic and environmentally friendly options.
| Structure | Chemical Name | CAS | MF |
|---|---|---|---|
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Bromocresol purple | 115-40-2 | C21H16Br2O5S |
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Alizarin Red S sodium | 130-22-3 | C14H7NaO7S |
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a-Naphtholbenzein (Technical Grade) | 145-50-6 | C27H18O2 |
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Fast Garnet GBC Salt | 101-89-3 | C14H14N4O4S |
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β-Apo-8'-carotenal | 1107-26-2 | C30H40O |
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INT | 146-68-9 | C19H13ClIN5O2 |
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Amido Black 10B | 1064-48-8 | C22H14N6Na2O9S2 |
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Pyrocatechol violet | 115-41-3 | C19H14O7S |
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Oil red O | 1320-06-5 | C26H24N4O |
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Acid Blue 119 | 1324-80-7 | C37H30N3NaO4S |
Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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